N-((6-Methoxyquinolin-2-yl)methylene)aniline

• CAS No.: 89060-08-2
• Molecular Formula: C17H14N2O
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 1-(6-methoxyquinolin-2-yl)-N-phenylmethanimine
• InChI: InChI=1S/C17H14N2O/c1-20-16-9-10-17-13(11-16)7-8-15(19-17)12-18-14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key: ZAMWXUYUQIDRMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(C=C2)C=NC3=CC=CC=C3

Description

N-((6-Methoxyquinolin-2-yl)methylene)aniline is a chemical compound that belongs to the class of quinoline derivatives.

Preparation Methods

The synthesis of N-((6-Methoxyquinolin-2-yl)methylene)aniline typically involves the reaction of 6-methoxyquinoline-2-carbaldehyde with aniline. This reaction is often carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The reaction mixture is usually heated to a temperature of around 80-100°C for several hours to ensure complete conversion of the starting materials to the desired product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and other advanced technologies can help in scaling up the production while maintaining high yields and purity of the final product .

Chemical Reactions Analysis

N-((6-Methoxyquinolin-2-yl)methylene)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction of the compound can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles such as halides or amines.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex quinoline derivatives.

Biology: The compound has shown promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Due to its biological activities, the compound is being explored for its potential therapeutic applications.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-((6-Methoxyquinolin-2-yl)methylene)aniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, leading to the modulation of their activity. This can result in various biological effects, such as inhibition of cell proliferation, induction of apoptosis, or modulation of immune responses .

Comparison with Similar Compounds

N-((6-Methoxyquinolin-2-yl)methylene)aniline can be compared with other similar compounds, such as:

N-((6-Bromoquinolin-2-yl)methylene)aniline: This compound has a bromine atom instead of a methoxy group, which can lead to different chemical and biological properties.

N-((6-Chloroquinolin-2-yl)methylene)aniline: The presence of a chlorine atom can also affect the reactivity and biological activity of the compound.

N-((6-Methylquinolin-2-yl)methylene)aniline: The methyl group can influence the compound’s solubility, stability, and biological activity.

This compound is unique due to the presence of the methoxy group, which can enhance its solubility and potentially improve its biological activity compared to other similar compounds .